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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methylhexanamide is a simple branched-chain fatty amide. While direct and specific

applications of 2-Methylhexanamide are not extensively documented in publicly available

scientific literature, this guide provides a comprehensive overview of its known chemical and

physical properties. In the absence of direct application data, this document explores the

applications of structurally similar compounds and derivatives, offering potential avenues for

future research and development. This guide adheres to a technical format, presenting

quantitative data in structured tables and illustrating relevant chemical processes with

diagrams.

Physicochemical Properties of 2-Methylhexanamide
A summary of the key physicochemical properties of 2-Methylhexanamide is presented in

Table 1. This data is essential for understanding its behavior in chemical and biological

systems.
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Property Value Source

Molecular Formula C₇H₁₅NO PubChem[1]

Molecular Weight 129.20 g/mol PubChem[1]

IUPAC Name 2-methylhexanamide PubChem[1]

CAS Number 20923-63-1 PubChem[1]

SMILES CCCCC(C)C(=O)N PubChem[1]

XLogP3-AA 1.6 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Synthesis of 2-Methylhexanamide
A standard laboratory synthesis of 2-Methylhexanamide would typically involve the amidation

of 2-methylhexanoic acid. While a specific detailed protocol for this exact compound is not

readily available in the searched literature, a general synthetic workflow is outlined below.

General Experimental Protocol for Amidation
The synthesis of amides from carboxylic acids is a fundamental transformation in organic

chemistry. One common method is the activation of the carboxylic acid followed by reaction

with an amine.

Materials:

2-Methylhexanoic acid

Thionyl chloride (SOCl₂) or a similar activating agent (e.g., oxalyl chloride, DCC)

Ammonia (or an ammonium salt)
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Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

Aqueous base (e.g., sodium bicarbonate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Activation of Carboxylic Acid: 2-Methylhexanoic acid is dissolved in an anhydrous aprotic

solvent. An activating agent, such as thionyl chloride, is added dropwise at a controlled

temperature (often 0 °C) to form the acyl chloride.

Amination: The activated acyl chloride is then reacted with an excess of ammonia (or an

ammonium salt) to form 2-Methylhexanamide. This reaction is typically exothermic and may

require cooling.

Workup: The reaction mixture is quenched with water or an aqueous base to neutralize any

remaining acid chloride and acid byproducts. The organic layer is separated, washed with

brine, and dried over an anhydrous drying agent.

Purification: The solvent is removed in vacuo, and the crude product can be purified by

recrystallization or column chromatography to yield pure 2-Methylhexanamide.
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General Synthetic Workflow for 2-Methylhexanamide.

Applications of Structurally Related Compounds
While direct applications of 2-Methylhexanamide are not well-documented, its isomers and N-

substituted derivatives have found utility in various research and development areas. These

applications provide a basis for potential future investigation into 2-Methylhexanamide itself.
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N-Substituted Derivatives in Research
N-substituted derivatives of 2-methylhexanamide, such as N,N-diethyl-2-methylhexanamide,

are noted in chemical literature and patents.[2] These compounds are often synthesized for

screening in drug discovery programs or as intermediates in the synthesis of more complex

molecules. Their altered lipophilicity and steric properties compared to the primary amide can

lead to different biological activities.

Another related compound, N-Ethyl-2-isopropyl-2-methylhexanamide, is described as a

building block in organic synthesis and is investigated for potential biological activity and

interactions with macromolecules.[3]

Isomers and their Potential
Various isomers of 2-Methylhexanamide, such as 2-Ethylhexanamide, N-Methylhexanamide,

and others, are cataloged in chemical databases.[4][5][6][7] While specific, large-scale

applications are not detailed, their availability suggests their use in exploratory research,

potentially as fragments in fragment-based drug design or as starting materials for novel

chemical entities.

The relationship and potential for divergent applications based on structural modifications are

illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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